Cas no 2228290-71-7 ({2,2-difluoro-1-4-(trifluoromethyl)phenylcyclopropyl}methanamine)

• Product Name: {2,2-difluoro-1-4-(trifluoromethyl)phenylcyclopropyl}methanamine
• CAS No: 2228290-71-7
• MF: C₁₁H₁₀F₅N
• MW: 251.195820331573
• CID: 6040567
• PubChem ID: 165695108
• Update Time: 2025-05-23

{2,2-difluoro-1-4-(trifluoromethyl)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-difluoro-1-4-(trifluoromethyl)phenylcyclopropyl}methanamine
• {2,2-difluoro-1-[4-(trifluoromethyl)phenyl]cyclopropyl}methanamine
• EN300-1947591
• 2228290-71-7

• Inchi： 1S/C11H10F5N/c12-10(13)5-9(10,6-17)7-1-3-8(4-2-7)11(14,15)16/h1-4H,5-6,17H2
• InChI Key： OQCDOCXPUYSDON-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(C(F)(F)F)=CC=1)CN)F

Computed Properties

• Exact Mass: 251.07334013g/mol
• Monoisotopic Mass: 251.07334013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on {2,2-difluoro-1-4-(trifluoromethyl)phenylcyclopropyl}methanamine

Introduction to {2,2-difluoro-1-4-(trifluoromethyl)phenylcyclopropyl}methanamine (CAS No. 2228290-71-7)

{2,2-difluoro-1-4-(trifluoromethyl)phenylcyclopropyl}methanamine} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2228290-71-7, represents a fascinating example of how structural modifications can lead to novel chemical entities with potential therapeutic applications. The presence of both fluorine and trifluoromethyl groups in its molecular structure imparts distinct electronic and steric characteristics, making it a subject of intense interest for researchers exploring new drug candidates.

The molecular framework of {2,2-difluoro-1-4-(trifluoromethyl)phenylcyclopropyl}methanamine consists of a cyclopropyl ring substituted with a phenyl group that is further functionalized with fluorine and trifluoromethyl groups. This arrangement not only enhances the compound's lipophilicity but also influences its interactions with biological targets. The cyclopropyl moiety, in particular, is known for its ability to introduce conformational constraints, which can be leveraged to optimize binding affinity and selectivity in drug design.

In recent years, there has been a growing emphasis on the development of fluorinated compounds in medicinal chemistry due to their favorable pharmacokinetic properties and improved metabolic stability. The incorporation of fluorine atoms can alter the electronic distribution within the molecule, leading to enhanced binding interactions with biological receptors. {2,2-difluoro-1-4-(trifluoromethyl)phenylcyclopropyl}methanamine exemplifies this trend, as its dual fluorination and trifluoromethylation contribute to its unique chemical profile.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The cyclopropyl group provides a rigid scaffold that can be further modified to explore different biological activities. Researchers have been particularly interested in its potential applications in the development of central nervous system (CNS) drugs, where structural rigidity and lipophilicity are often critical factors. The presence of both electron-withdrawing and electron-donating groups in its structure allows for fine-tuning of its pharmacological properties.

Recent studies have begun to explore the synthetic pathways for {2,2-difluoro-1-4-(trifluoromethyl)phenylcyclopropyl}methanamine, focusing on efficient and scalable methods for its preparation. The synthesis typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Advances in catalytic methods have also enabled the introduction of fluorine and trifluoromethyl groups in a more streamlined manner, reducing the complexity of the synthetic process.

The biological activity of {2,2-difluoro-1-4-(trifluoromethyl)phenylcyclopropyl}methanamine has been the focus of several preclinical studies. These investigations have revealed intriguing insights into its potential therapeutic applications. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The ability to modulate these pathways could make it a valuable candidate for treating conditions such as arthritis or other inflammatory disorders.

Furthermore, the compound's interaction with biological targets has been studied using computational modeling techniques. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. By leveraging computational tools, researchers can predict the behavior of {2,2-difluoro-1-4-(trifluoromethyl)phenylcyclopropyl}methanamine within different biological contexts, guiding the design of more effective derivatives.

The development of novel pharmaceuticals often involves iterative optimization processes where initial leads are refined through structural modifications. {2,2-difluoro-1-4-(trifluoromethyl)phenylcyclopropyl}methanamine serves as an excellent example of this approach, demonstrating how subtle changes in molecular structure can lead to significant improvements in biological activity. Future research will likely focus on exploring derivatives of this compound to identify new therapeutic agents with enhanced efficacy and reduced side effects.

In conclusion, {2,2-difluoro-1-4-(trifluoromethyl)phenylcyclopropyl}methanamine (CAS No. 2228290-71-7) is a promising compound with unique structural features that make it an attractive candidate for drug development. Its dual fluorination and trifluoromethylation contribute to its favorable pharmacokinetic properties, while its cyclopropyl scaffold offers opportunities for further structural optimization. As research continues to uncover new applications for this compound, it is likely to play an important role in the discovery and development of novel therapeutics.